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Compound of Interest

Compound Name: Mito-apocynin (C11)

Cat. No.: B2580964

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of Mito-apocynin (C11) stock solutions using Dimethyl

Sulfoxide (DMSO). Mito-apocynin, a mitochondria-targeted derivative of apocynin, is a potent

antioxidant and inhibitor of NADPH oxidase, making it a valuable tool in research focused on

oxidative stress, neurodegenerative diseases, and inflammatory conditions.

Application Notes
Mito-apocynin (C11) is synthesized by conjugating an apocynin moiety to a

triphenylphosphonium (TPP+) cation via an eleven-carbon alkyl chain.[1][2][3] This TPP+ group

facilitates the compound's accumulation within the mitochondria, the primary site of reactive

oxygen species (ROS) production. Its mechanism of action involves the inhibition of NADPH

oxidase, a key enzyme responsible for generating superoxide radicals. By targeting this

enzyme within the mitochondria, Mito-apocynin offers a localized and efficient approach to

mitigating oxidative stress.[4][5]

Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. DMSO is the recommended solvent for creating high-concentration stock
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solutions of Mito-apocynin (C11) due to its excellent solubilizing properties for this compound.

[1][6] However, it is crucial to use high-purity, anhydrous DMSO to avoid precipitation and

degradation of the compound.

Quantitative Data Summary
The following table summarizes the key quantitative data for preparing Mito-apocynin (C11)
stock solutions.

Parameter Value Reference

Molecular Weight 663.62 g/mol [6]

Solubility in DMSO 100 mg/mL [1][6]

Molar Concentration at Max

Solubility
150.69 mM [1][6]

Recommended Stock Solution

Storage

-20°C (up to 1 month) or -80°C

(up to 6 months)
[1][7]

Typical In Vitro Working

Concentration
0.5 µM - 30 µM [2][3][8]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Mito-apocynin (C11)
Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Mito-apocynin (C11) in
DMSO.

Materials:

Mito-apocynin (C11) powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Ultrasonic bath (optional, but recommended)

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Equilibration: Allow the vial of Mito-apocynin (C11) powder and the DMSO to equilibrate to

room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Mito-apocynin (C11) powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 66.36 mg of Mito-apocynin (C11).

Dissolution:

Add the weighed Mito-apocynin (C11) powder to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. For a 100 mM solution with 66.36 mg of

powder, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an

ultrasonic bath for 5-10 minutes.[1] This will aid in the dissolution of the powder.

Aliquotting: Once the Mito-apocynin (C11) is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents

repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][7] Protect the tubes from light.
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Signaling Pathway of Mito-apocynin Action
The following diagram illustrates the proposed mechanism of action for Mito-apocynin in

mitigating mitochondrial oxidative stress.
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Caption: Mechanism of Mito-apocynin in reducing mitochondrial oxidative stress.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps in the preparation of a Mito-apocynin (C11) stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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